2-amino-6-tert-butyl-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-6-tert-butyl-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H28N2O3S/c1-21(2,3)12-6-8-14-17(10-12)27-19(22)18(14)20(24)23-15-9-7-13(25-4)11-16(15)26-5/h7,9,11-12H,6,8,10,22H2,1-5H3,(H,23,24)
• InChI Key: RGMCWRNFVPOZOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=C(C=C3)OC)OC)N
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

2-amino-6-tert-butyl-N-(2,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H28N2O3S and its molecular weight is 388.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Polymers

Research on similar compounds demonstrates their utility in synthesizing new polymer materials with desirable thermal and physical properties. For example, studies on polyamides derived from related chemical structures have revealed polymers with high thermal stability, good solubility in polar solvents, and the ability to form transparent, flexible films. These materials have applications ranging from advanced coatings to components in electronic devices due to their unique thermal and mechanical properties (Hsiao, Yang, & Chen, 2000).

Biological Activity and Drug Design

Derivatives of similar compounds have been explored for their biological activities, including antibacterial and antifungal properties. The synthesis and characterization of certain derivatives have shown potential as pharmacophores for designing new anticancer agents, highlighting the compound's relevance in medicinal chemistry and drug development (Talupur, Satheesh, & Chandrasekhar, 2021). Additionally, targeted synthesis and analysis of biologically active derivatives have been conducted to predict and optimize the synthesis conditions for pharmacologically active substances, furthering research into their potential as therapeutic agents (Chiriapkin, Kodonidi, & Larsky, 2021).

Materials Science and Chemistry

The structural modification and synthesis of related compounds contribute to the development of materials with specific electronic and optical properties. Research into organogels based on derivatives has shown that these materials can form fluorescent gels, offering potential applications in sensing and electronic displays. The study of such compounds provides insights into the design and synthesis of novel organogels with tailored properties (Wu, Xue, Shi, Chen, & Li, 2011).